![molecular formula C26H23D14NO7 B602745 (±)-Tolterodine-d14 Tartrate [N,N-di(iso-propyl-d7)] CAS No. 1191280-43-9](/img/no-structure.png)
(±)-Tolterodine-d14 Tartrate [N,N-di(iso-propyl-d7)]
Description
One of the isotopic labelled form of (±)-Tolterodine, which is an antimuscarinic agent and could be used against urinary incontinence.
Scientific Research Applications
Improved Production Process : A study by Srinivas et al. (2005) described an improved, scalable, and impurity-free process for the large-scale production of tolterodine tartrate. This process addressed scale-up and impurity issues.
Degradation and Impurity Analysis : Research by Prakash et al. (2014) focused on isolating and characterizing degradation impurities in tolterodine tartrate formulations. The study used preparative liquid chromatography and mass and NMR spectral studies for characterization.
Novel Drug Delivery System Development : A study by Patil and Belsare (2017) developed an extended-release pellet formulation of tolterodine for once-daily administration. This formulation showed similar dissolution profiles to reference drugs and demonstrated good stability under accelerated conditions.
Analytical Method Development : Chakraborty et al. (2022) reviewed various analytical methods like HPLC, HPTLC, and LC-MS for estimating tolterodine tartrate in different matrices. This article emphasized the importance of accurate analytical methods for ensuring pharmaceutical quality.
Stereochemical Study : Research by Górecki et al. (2019) investigated the absolute stereochemistry of tolterodine using circular dichroism. This study enhanced the understanding of tolterodine's stereochemical properties, contributing to better drug design.
High-Performance Liquid Chromatography Application : A study by Zhang et al. (2005) developed a selective and sensitive method for determining tolterodine tartrate in human plasma using high-performance liquid chromatography-electrospray ionization mass spectrometry.
Pharmacokinetic and Pharmacodynamic Evaluation : Sun et al. (2010) prepared poly(d,l-lactide-co-glycolide) microspheres of tolterodine and evaluated their potential pharmacokinetic and pharmacodynamic advantages over conventional tablets.
Stability-Indicating HPLC Determination : A method developed by Saxena et al. (2006) for tolterodine tartrate in pharmaceutical dosage forms provided a stability-indicating high-performance liquid chromatographic method, essential for ensuring drug stability and effectiveness.
properties
CAS RN |
1191280-43-9 |
|---|---|
Molecular Formula |
C26H23D14NO7 |
Molecular Weight |
489.67 |
Purity |
95% by HPLC; 98% atom D |
Related CAS |
124937-52-6 (unlabelled) |
synonyms |
(±)-N,N-Diisopropyl-3-(2-hydroxy-5-methylphenyl-3-phenylpropylamine) tartrate |
tag |
Tolterodine Impurities |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
